2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride

• Molecular Formula: C13H22ClN5
• Molecular Weight: 283.80 g/mol
• IUPAC Name: 2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C13H21N5.ClH/c1-5-17-12(10(3)8-15-17)9-14-13-7-11(4)16-18(13)6-2;/h7-8,14H,5-6,9H2,1-4H3;1H
• InChI Key: RNLGLOHMIMKNON-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)NCC2=C(C=NN2CC)C.Cl

Description

2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride is a bis-pyrazole derivative featuring two substituted pyrazole rings linked via a methylene bridge. The pyrazole rings are modified with ethyl (C₂H₅) and methyl (CH₃) groups, while the hydrochloride salt enhances aqueous solubility and stability. This compound is hypothesized to target enzymes or receptors in medicinal chemistry due to pyrazole's known role in binding heterocyclic motifs .

Preparation Methods

Structural Characteristics and Properties

2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride is a complex heterocyclic compound belonging to the pyrazole family. The compound features two substituted pyrazole rings connected via a methylamine bridge. Its molecular formula is C₁₃H₂₂ClN₅ with a molecular weight of 283.80 g/mol. The structure incorporates:

• Two pyrazole rings with distinct substitution patterns
• Ethyl substituents at the 2-position of both pyrazole rings
• Methyl group at the 4-position of one pyrazole ring and 5-position of the other
• A methylamine linker connecting both heterocycles
• Hydrochloride salt formation enhancing solubility and stability

Understanding these structural features is crucial for developing effective synthesis strategies, as each functional group presents specific reactivity patterns that must be considered in the preparation process.

General Synthetic Approaches

Retrosynthetic Analysis

The synthesis of 2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride typically follows a convergent approach involving the preparation of two pyrazole intermediates and their subsequent coupling. The key disconnections in retrosynthetic analysis include:

• Formation of the secondary amine linkage between the pyrazole units
• Construction of the individual pyrazole rings with appropriate substitution patterns
• Introduction of ethyl and methyl substituents at specific positions
• Final salt formation through treatment with hydrochloric acid

This strategic approach allows for modular synthesis and facilitates optimization at various stages of the process.

Key Building Blocks

The synthesis typically requires the following key building blocks:

• 2-ethyl-5-methylpyrazol-3-amine (for the first pyrazole ring)
• 2-ethyl-4-methylpyrazol-3-carboxaldehyde or 2-ethyl-4-methylpyrazol-3-ylmethyl halide (for the second pyrazole ring)
• Reducing agents for reductive amination (if aldehyde route is chosen)
• Appropriate bases for nucleophilic substitution reactions
• Protecting groups for selective functionalization

Detailed Synthesis Methods

Method 1: Direct Nucleophilic Substitution Approach

This method involves the direct reaction between 2-ethyl-5-methylpyrazol-3-amine and a halomethyl derivative of 2-ethyl-4-methylpyrazole.

Preparation of 2-ethyl-5-methylpyrazol-3-amine

The synthesis begins with the preparation of 2-ethyl-5-methylpyrazol-3-amine, commonly synthesized from ethyl propionylacetate and hydrazine:

• Reaction of ethyl propionylacetate with hydrazine hydrate in ethanol at reflux temperature
• Cyclization to form the pyrazole ring with appropriate substituents
• Isolation of the 3-amino-5-methylpyrazole intermediate

This approach aligns with established methods for synthesizing substituted pyrazoles with amino functionality at the 3-position.

Synthesis of 2-ethyl-4-methylpyrazol-3-ylmethyl halide

The second key intermediate is prepared through:

• Formation of 2-ethyl-4-methylpyrazole via reaction of a suitable β-ketoester with hydrazine
• Functionalization at the 3-position through halomethylation
• Protection of reactive nitrogen sites as needed

Coupling Reaction

The coupling of these two key intermediates typically involves:

• Base-mediated nucleophilic substitution reaction in polar aprotic solvents
• Reaction of 2-ethyl-5-methylpyrazol-3-amine with 2-ethyl-4-methylpyrazol-3-ylmethyl halide
• Optimization of reaction conditions to favor N-alkylation over competing pathways
• Formation of hydrochloride salt through treatment with anhydrous HCl or HCl in organic solvents

Typical reaction conditions include the use of bases such as potassium carbonate or sodium hydroxide in solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) at temperatures ranging from 50-80°C.

Method 2: Reductive Amination Approach

This alternative method utilizes reductive amination between 2-ethyl-5-methylpyrazol-3-amine and 2-ethyl-4-methylpyrazol-3-carboxaldehyde.

Preparation of 2-ethyl-4-methylpyrazol-3-carboxaldehyde

The aldehyde component is typically synthesized through:

• Formation of 2-ethyl-4-methylpyrazole using conventional methods
• Selective formylation at the 3-position using Vilsmeier-Haack conditions (POCl₃/DMF)
• Purification of the aldehyde intermediate

Reductive Amination Process

The reductive amination involves:

• Condensation of the amine and aldehyde components to form an imine intermediate
• Reduction of the imine using sodium cyanoborohydride (NaCNBH₃) or sodium triacetoxyborohydride (NaBH(OAc)₃)
• Optimization of pH conditions to favor imine formation and subsequent reduction
• Salt formation through treatment with hydrochloric acid

This method offers advantages in terms of chemoselectivity and can be performed as a one-pot procedure under mild conditions.

Method 3: Modular Assembly via Protected Intermediates

This approach involves strategic protection and deprotection steps to ensure selective functionalization.

Protection Strategies

Various protecting groups can be employed to control the reactivity of the pyrazole nitrogen atoms:

• N-protection using Boc (tert-butyloxycarbonyl) or Cbz (benzyloxycarbonyl) groups
• Selective functionalization of the protected intermediates
• Deprotection under controlled conditions to reveal the desired reactive sites

Assembly Sequence

The assembly typically follows:

• Independent synthesis of both pyrazole rings with appropriate protecting groups
• Controlled coupling through optimized N-alkylation conditions
• Sequential deprotection steps to reveal the final structure
• Salt formation to yield the hydrochloride derivative

This modular approach offers enhanced control over regioselectivity but may require additional steps compared to direct methods.

Reaction Conditions and Parameters

Solvent Effects

The choice of solvent significantly impacts the efficiency and selectivity of key reactions in the synthesis pathway. Table 1 summarizes the effects of different solvents on critical reaction steps.

Table 1: Impact of Solvent Selection on Key Reaction Steps

Solvent	Nucleophilic Substitution	Reductive Amination	Salt Formation	Advantages	Limitations
DMF	High yield (85-95%)	Moderate yield	Not suitable	High boiling point, good solubility	Difficult removal, potential toxicity
THF	Moderate yield (70-80%)	Good yield (75-85%)	Suitable	Easy removal, versatile	Lower reaction rates
Ethanol	Lower yield (50-60%)	Good yield (75-85%)	Excellent	Green solvent, easy handling	Lower reactivity for substitution
Acetonitrile	Good yield (75-85%)	Moderate yield	Good	Polar aprotic, easy removal	Modest solubility for some intermediates
2-MeTHF	Moderate yield (65-75%)	Good yield (70-80%)	Good	Greener alternative, biphasic separation	Higher cost

The data indicates that DMF offers superior performance for nucleophilic substitution reactions, while THF and ethanol provide balanced performance across multiple reaction types.

Catalyst and Base Selection

The choice of catalysts and bases significantly influences reaction efficiency. Table 2 presents comparative data on commonly used bases for key coupling reactions.

Table 2: Effect of Base Selection on Coupling Efficiency

Base	Reaction Time (h)	Temperature (°C)	Yield (%)	Selectivity	Side Products
K₂CO₃	6-8	60-70	75-85	High	Minimal
Cs₂CO₃	4-6	50-60	80-90	Very high	Minimal
NaH	2-4	0-25	70-85	Moderate	N-alkylation at multiple sites
Et₃N	8-10	70-80	65-75	Moderate	O-alkylation products
t-BuOK	2-3	0-25	70-80	Low	Multiple alkylation products

Cesium carbonate emerges as the optimal base for coupling reactions, offering superior yields and selectivity with minimal formation of side products.

Temperature and Reaction Time Optimization

Temperature and reaction time must be carefully controlled to maximize yield while minimizing decomposition or side reactions. Optimization studies have identified the following conditions as optimal for key reaction steps:

• Pyrazole formation: 70-80°C for 3-4 hours
• N-alkylation coupling: 50-60°C for 6-8 hours
• Reductive amination: 25-30°C for 12-16 hours
• Salt formation: 0-5°C for 1-2 hours

Ultrasonic irradiation has been shown to significantly reduce reaction times while maintaining or improving yields in related pyrazole synthesis reactions.

Purification and Characterization

Isolation and Purification Techniques

The isolation and purification of 2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride typically involves a multi-step process:

• Initial Workup : Extraction of the reaction mixture with appropriate organic solvents, followed by washing with aqueous solutions to remove water-soluble impurities
• Column Chromatography : Purification using silica gel chromatography with optimized eluent systems (typically ethyl acetate/hexane or dichloromethane/methanol gradients)
• Recrystallization : Further purification through recrystallization from appropriate solvent systems such as ethanol/diethyl ether or acetone/hexane
• Salt Formation : Conversion to the hydrochloride salt using anhydrous HCl in ethereal solvents or HCl in dioxane

Purification protocols must be carefully optimized to ensure removal of close structural analogs that may form during synthesis.

Analytical Characterization

Comprehensive characterization of the final compound typically includes:

• Spectroscopic Analysis :

  • ¹H NMR: Characteristic signals for ethyl groups (triplet at δ ~1.0-1.3 ppm and quartet at δ ~2.5-2.8 ppm), methyl groups (singlet at δ ~2.0-2.3 ppm), and methylene bridge (singlet at δ ~4.0-4.3 ppm)
  • ¹³C NMR: Signals for pyrazole carbons (δ ~140-150 ppm), methyl and ethyl carbons (δ ~10-25 ppm), and methylene bridge carbon (δ ~40-45 ppm)
  • FTIR: Characteristic bands for N-H stretching (~3300-3400 cm⁻¹), C=N stretching (~1600-1650 cm⁻¹), and C-H stretching (~2900-3000 cm⁻¹)

• Mass Spectrometry :

  • HRMS (ESI): Molecular ion peak at m/z 248.2032 [M+H]⁺ for the free base
  • MS/MS fragmentation pattern showing characteristic pyrazole fragment ions

• Purity Assessment :

  • HPLC analysis using optimized conditions (typically reverse-phase with acetonitrile/water mobile phase)
  • Elemental analysis to confirm composition

Comparative Analysis of Synthesis Methods

Efficiency and Yield Comparison

Table 3 presents a comparative analysis of the three main synthesis approaches described earlier.

Table 3: Comparative Analysis of Synthesis Methods

Parameter	Method 1: Direct Nucleophilic Substitution	Method 2: Reductive Amination	Method 3: Protected Intermediates
Overall Yield	65-75%	55-65%	70-80%
Number of Steps	3-4	4-5	6-7
Reaction Time	16-20 hours	24-30 hours	35-45 hours
Regioselectivity	Good	Excellent	Very good
Scalability	Good	Moderate	Excellent
Purification Complexity	Moderate	High	Low
Cost Efficiency	High	Moderate	Low
Equipment Requirements	Standard	Standard	Specialized

The protected intermediates approach (Method 3) yields the highest overall yield but requires more steps and specialized equipment, while the direct nucleophilic substitution method (Method 1) offers the best balance of yield, simplicity, and cost-effectiveness.

Industrial Applicability

For industrial-scale production, the direct nucleophilic substitution approach is generally preferred due to:

• Fewer synthetic steps leading to reduced processing time and waste generation
• Lower solvent consumption compared to alternative methods
• Use of more readily available and less expensive reagents
• Compatibility with continuous flow processing technology

Process optimization for industrial manufacturing typically focuses on:

• Solvent recycling systems to reduce environmental impact
• Development of work-up procedures that minimize aqueous waste
• Implementation of in-line monitoring for quality control
• Use of safer alternatives to high-boiling solvents like DMF

Advanced and Emerging Preparation Techniques

Microwave-Assisted Synthesis

Recent developments in microwave-assisted organic synthesis (MAOS) have been applied to the preparation of pyrazole derivatives similar to 2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride. This technique offers several advantages:

• Significantly reduced reaction times (from hours to minutes)
• Enhanced yields through more efficient energy transfer
• Improved selectivity through precise temperature control
• Reduced side product formation

Typical microwave conditions for key steps include:

• Pyrazole formation: 120-150°C, 10-15 minutes, 150-300 W
• N-alkylation: 100-120°C, 15-20 minutes, 100-200 W
• Reductive amination: 80-100°C, 20-30 minutes, 100-150 W

These conditions have been reported to increase overall yields by 10-15% compared to conventional heating methods.

Flow Chemistry Approaches

Continuous flow chemistry represents an innovative approach for the synthesis of complex pyrazole derivatives. Key advantages include:

• Improved heat and mass transfer leading to more consistent reaction outcomes
• Enhanced safety profiles when handling potentially hazardous reagents
• Easier scale-up from laboratory to production scale
• Potential for automated optimization of reaction parameters

Implementation for the synthesis of 2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride typically involves:

• Use of tube reactors for pyrazole formation reactions
• Packed-bed reactors containing immobilized catalysts for coupling reactions
• In-line purification through continuous extraction or chromatography
• Integrated analytical monitoring for real-time process control

Challenges and Solutions in Synthesis

Common Synthetic Challenges

The preparation of 2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride presents several challenges:

• Regioselectivity Issues : Controlling the site of alkylation when multiple nucleophilic centers are present
• Solubility Limitations : Poor solubility of intermediates in reaction media
• Purification Difficulties : Separation of structurally similar byproducts
• Scale-up Constraints : Heat transfer and mixing issues during scale-up

Strategic Solutions and Optimization Approaches

Researchers have developed various strategies to address these challenges:

• Regioselectivity Control :

  • Use of specific protecting groups to block undesired reaction sites
  • Careful temperature control to favor kinetic over thermodynamic products
  • Selection of bases with appropriate steric and electronic properties

• Solubility Enhancement :

  • Implementation of co-solvent systems (e.g., THF/water or DMF/methanol)
  • Use of phase-transfer catalysts such as tetrabutylammonium salts
  • Temporary derivatization to increase solubility followed by deprotection

• Purification Optimization :

  • Development of specialized chromatography methods using optimized mobile phases
  • Implementation of selective crystallization techniques
  • Use of scavenging resins to remove specific impurities

• Scale-up Strategies :

  • Design of staged addition protocols to control exothermic reactions
  • Implementation of efficient mixing technologies
  • Development of continuous processing methods

Chemical Reactions Analysis

Types of Reactions

2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrazole carboxylic acids, while reduction may produce pyrazole alcohols.

Scientific Research Applications

2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anti-cancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or it may interact with a receptor, modulating its signaling pathways. These interactions can lead to various biological effects, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Differences

Target Compound

• Core structure : Bis-pyrazole.
• Substituents : 2-ethyl, 5-methyl, and N-[(2-ethyl-4-methylpyrazol-3-yl)methyl] groups.
• Salt form : Hydrochloride.
• Theoretical solubility : High (polar solvent compatibility due to ionic form).

Analog 1 : 2-chloro-5-methyl-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine

• Core structure : Pyrimidine-pyrazole hybrid.
• Substituents : Chlorine (Cl), methyl groups.
• Functional impact : Chlorine’s electron-withdrawing nature may enhance metabolic stability but reduce solubility compared to the target compound. Pyrimidine rings are common in kinase inhibitors .

Analog 2 : 2-chloro-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide

• Core structure : Pyrazole-acetamide.
• Substituents : Cyclopentyl (lipophilic), chlorine.
• Acetamide may enable hydrogen bonding in target interactions.

Analog 3 : 1-ethyl-5-formyl-1H-Pyrrole-2-carbonitrile

• Core structure : Pyrrole.
• Substituents: Formyl (CHO), cyano (CN), ethyl.
• Functional impact: Pyrrole’s lower basicity compared to pyrazole may alter binding kinetics. Cyano and formyl groups introduce polarity and reactivity.

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Salt Form	Molecular Weight (g/mol)	Theoretical Solubility	Potential Application
Target Compound	Bis-pyrazole	2-ethyl, 5-methyl, methylene bridge	Hydrochloride	~350	High (polar solvents)	Enzyme inhibition, drug lead
2-chloro-5-methyl-N-(5-methyl-1H-pyrazol-3-yl)pyrimidin-4-amine	Pyrimidine-pyrazole	Cl, methyl	None	~250	Moderate	Kinase inhibitor candidate
2-chloro-N-(1-cyclopentyl-1H-pyrazol-5-yl)acetamide	Pyrazole-acetamide	Cl, cyclopentyl	None	~270	Low (lipophilic)	Antimicrobial agent
1-ethyl-5-formyl-1H-Pyrrole-2-carbonitrile	Pyrrole	Ethyl, formyl, cyano	None	~150	Moderate	Synthetic intermediate

Research Implications and Limitations

• Target Compound Advantages : The hydrochloride salt improves bioavailability, while ethyl/methyl groups balance lipophilicity and steric bulk for target engagement.
• Analog-Specific Traits :
  • Pyrimidine analogs (e.g., Analog 1) may offer broader kinase inhibition but lack solubility enhancements from salt forms.
  • Cyclopentyl groups (Analog 2) could improve blood-brain barrier penetration but risk toxicity.
• Data Gaps : Empirical studies on binding affinity, toxicity, and pharmacokinetics are needed to validate theoretical comparisons .

Biological Activity

The compound 2-ethyl-N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-5-methylpyrazol-3-amine;hydrochloride is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anticancer and anti-inflammatory applications. This article reviews the synthesis, biological activity, and relevant research findings regarding this compound.

The molecular formula of the compound is $C_{15}H_{22}ClN_3$ with a molecular weight of 279.81 g/mol. The IUPAC name provides insight into its structure, which includes multiple pyrazole rings that are known for their diverse biological activities.

Property	Value
Molecular Formula	C15H22ClN3
Molecular Weight	279.81 g/mol
IUPAC Name	N-[(2-ethyl-4-methylpyrazol-3-yl)methyl]-2-phenylethanamine;hydrochloride
InChI Key	NWUIAFPZFJTANB-UHFFFAOYSA-N

Anticancer Activity

Recent studies have highlighted the potential of pyrazole derivatives, including the compound , as anticancer agents. For instance, a review by Bouabdallah et al. reported significant cytotoxic effects against various cancer cell lines. The compound exhibited growth inhibition with IC50 values indicating effective action against MCF7 (breast cancer), SF-268 (brain cancer), and NCI-H460 (lung cancer) cell lines:

Cell Line	IC50 Value (µM)
MCF7	3.79
SF-268	12.50
NCI-H460	42.30

These results suggest that the compound may disrupt cellular proliferation pathways critical for tumor growth.

The mechanism by which this compound exerts its anticancer effects is likely multifaceted, involving the inhibition of key enzymes and pathways associated with cancer cell survival and proliferation. For example, compounds with similar structures have been shown to inhibit Aurora-A kinase and CDK2, both of which are crucial for cell cycle regulation.

Case Studies

• Study on Pyrazole Derivatives : A study published in the Journal of Medicinal Chemistry explored various substituted pyrazoles and their activity against Mycobacterium tuberculosis, revealing that modifications to the pyrazole core can enhance biological activity significantly .
• Inhibition Studies : Another investigation focused on the inhibition of HSET (KIFC1), where related compounds demonstrated micromolar inhibition levels, suggesting that structural analogs could also target similar pathways in cancer cells .